4-Decyloxybenzyl alcohol

• Molecular Formula: C17H28O2
• Molecular Weight: 264.4 g/mol
• IUPAC Name: (4-decoxyphenyl)methanol
• InChI: InChI=1S/C17H28O2/c1-2-3-4-5-6-7-8-9-14-19-17-12-10-16(15-18)11-13-17/h10-13,18H,2-9,14-15H2,1H3
• InChI Key: FPNKNAFCJDIAFT-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCOC1=CC=C(C=C1)CO

Description

4-Decyloxybenzyl alcohol is a useful research compound. Its molecular formula is C17H28O2 and its molecular weight is 264.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To 100 ml. of 1.0 M borane in tetrahydrofuran cooled in an ice bath under nitrogen is added dropwise, 27.8 g. of p-decyloxybenzoic acid in 300 ml. of tetrahydrofuran over a period of 45 minutes. The mixture is stirred at room temperature for 6 hours and poured onto ice, diluted with water and 10 ml. of concentrated hydrochloric acid. The mixture is filtered and the solid washed with water to give white crystals. Recrystallization from ethanol gives white plates, m.p. 57.5°-59° C.